93-88-9

Phenpromethamine

In Stock

• CAS RN:
• 93-88-9

• Formula:
• C10H15N

• InChI:
• InChI=1S/C10H15N/c1-9(8-11-2)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3

• InChIKey:
• AUFSOOYCQYDGES-UHFFFAOYSA-N

• N-Methyl-beta-Methylphenethylamine is a member of the phenethylamine family. It is a stimulant, and is currently banned by the World Anti-Doping Agency.

Mesobiliverdin IX

In Stock

• CAS RN:
• 493-88-9

• Formula:
• C33H38N4O6

• InChI:
• InChI=1S/C33H38N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h13-15,34-35H,7-12H2,1-6H3,(H,37,42)(H,38,39)(H,40,41)/b24-13-,27-14-,28-15-

• InChIKey:
• CXSWQQWXIGDYEY-NSQVQWHSSA-N

• Mesobiliverdin is a bilin that consists of 3,18-diethyl-2,7,13,17-tetramethyl-1,19,22,24-tetrahydro-21H-biline-8,12-dipropanoic acid bearing two oxo substituents at positions 1 and 19.

Dimethylamine, N-(neopentyloxy)-

• CAS RN:
• 13993-88-9

• Formula:
• C7H17NO

• InChI:
• InChI=1S/C7H17NO/c1-7(2,3)6-9-8(4)5/h6H2,1-5H3

• InChIKey:
• PRHYXCFNTJSJFI-UHFFFAOYSA-N

• Dimethylamine, N-(neopentyloxy)-, also known as Dimethylamine, N-(neopentyloxy)-, is a useful research compound. Its molecular formula is C7H17NO and its molecular weight is 131.22 g/mol. The purity is usually 95%.

3,5-Dimethyl-4-nitropyridine

In Stock

• CAS RN:
• 89693-88-9

• Formula:
• C7H8N2O2

• InChI:
• InChI=1S/C7H8N2O2/c1-5-3-8-4-6(2)7(5)9(10)11/h3-4H,1-2H3

• InChIKey:
• DIBQGBVBDZKSBC-UHFFFAOYSA-N

• 3,5-Dimethyl-4-nitropyridine is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.

2,3-Dichloro-2,3-difluoro-1,4-benzodioxane, 97%

In Stock

• CAS RN:
• 173193-88-9

• Formula:
• C8H4Cl2F2O2

• InChI:
• InChI=1S/C8H4Cl2F2O2/c9-7(11)8(10,12)14-6-4-2-1-3-5(6)13-7/h1-4H

• InChIKey:
• LHUNZTJDKYWDIZ-UHFFFAOYSA-N

• 2,3-Dichloro-2,3-difluoro-1,4-benzodioxane, 97% is a useful research compound. Its molecular formula is C8H4Cl2F2O2 and its molecular weight is 241.02 g/mol. The purity is usually 95%.

Benzotriazol-1-ylmethyl-(2,3-dichloro-phenyl)-amine

• CAS RN:
• 351993-88-9

• Formula:
• C13H10Cl2N4

• InChI:
• InChI=1S/C13H10Cl2N4/c14-9-4-3-6-11(13(9)15)16-8-19-12-7-2-1-5-10(12)17-18-19/h1-7,16H,8H2

• InChIKey:
• CKZSPQIIOBZZRC-UHFFFAOYSA-N

• Benzotriazol-1-ylmethyl-(2,3-dichloro-phenyl)-amine is a useful research compound. Its molecular formula is C13H10Cl2N4 and its molecular weight is 293.15g/mol. The purity is usually 95%.

[3-Butyl-7-(3-methylbutyl)-2,6-dioxopurin-8-yl]methyl 4-formylbenzoate

Usually In Stock

• CAS RN:
• 872193-88-9

• Formula:
• C23H28N4O5

• InChI:
• InChI=1S/C23H28N4O5/c1-4-5-11-27-20-19(21(29)25-23(27)31)26(12-10-15(2)3)18(24-20)14-32-22(30)17-8-6-16(13-28)7-9-17/h6-9,13,15H,4-5,10-12,14H2,1-3H3,(H,25,29,31)

• InChIKey:
• IBIDEYRHSSGLIN-UHFFFAOYSA-N

• [3-Butyl-7-(3-methylbutyl)-2,6-dioxopurin-8-yl]methyl 4-formylbenzoate is a useful research compound. Its molecular formula is C23H28N4O5 and its molecular weight is 440.5. The purity is usually 95%.

6-Bromo-3-hydroxypyrazine-2-carboxamide

In Stock

• CAS RN:
• 259793-88-9

• Formula:
• C5H4BrN3O2

• InChI:
• InChI=1S/C5H4BrN3O2/c6-2-1-8-5(11)3(9-2)4(7)10/h1H,(H2,7,10)(H,8,11)

• InChIKey:
• KZBREXQQUFIWKD-UHFFFAOYSA-N

• 6-Bromo-3-hydroxypyrazine-2-carboxamide is a useful research compound. Its molecular formula is C5H4BrN3O2 and its molecular weight is 218.01 g/mol. The purity is usually 95%.

N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)thiophene-2-sulfonamide

In Stock

• CAS RN:
• 877793-88-9

• Formula:
• C14H8ClNO4S2

• InChI:
• InChI=1S/C14H8ClNO4S2/c15-11-12(16-22(19,20)10-6-3-7-21-10)14(18)9-5-2-1-4-8(9)13(11)17/h1-7,16H

• InChIKey:
• FZHAPDANAPDYQR-UHFFFAOYSA-N

• N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C14H8ClNO4S2 and its molecular weight is 353.79. The purity is usually 95%.

3-(Pyrrolidinomethyl)benzophenone

In Stock

• CAS RN:
• 898793-88-9

• Formula:
• C18H19NO

• InChI:
• InChI=1S/C18H19NO/c20-18(16-8-2-1-3-9-16)17-10-6-7-15(13-17)14-19-11-4-5-12-19/h1-3,6-10,13H,4-5,11-12,14H2

• InChIKey:
• HOCNEXBKLDWEAJ-UHFFFAOYSA-N

• 3-(Pyrrolidinomethyl)benzophenone is a useful research compound. Its molecular formula is C18H19NO and its molecular weight is 265.3 g/mol. The purity is usually 95%.

N-(2-(6-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872993-88-9

• Formula:
• C22H19ClN6O2S

• InChI:
• InChI=1S/C22H19ClN6O2S/c23-16-7-4-8-17(13-16)25-20(30)14-32-21-10-9-18-26-27-19(29(18)28-21)11-12-24-22(31)15-5-2-1-3-6-15/h1-10,13H,11-12,14H2,(H,24,31)(H,25,30)

• InChIKey:
• XJBDBKYHTQWAEJ-UHFFFAOYSA-N

• N-(2-(6-((2-((3-chlorophenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H19ClN6O2S and its molecular weight is 466.94. The purity is usually 95%.

Butanedioic acid, sulfo-1,4-diisodecyl ester, ammonium salt

• CAS RN:
• 144093-88-9

• Formula:
• C24H49NO7S

• InChI:
• InChI=1S/C24H46O7S.H3N/c1-20(2)15-11-7-5-9-13-17-30-23(25)19-22(32(27,28)29)24(26)31-18-14-10-6-8-12-16-21(3)4;/h20-22H,5-19H2,1-4H3,(H,27,28,29);1H3

• InChIKey:
• PEWNRQODUMGNCG-UHFFFAOYSA-N

• Butanedioic acid, sulfo-1,4-diisodecyl ester, ammonium salt, also known as Butanedioic acid, sulfo-1,4-diisodecyl ester, ammonium salt, is a useful research compound. Its molecular formula is C24H49NO7S and its molecular weight is 495.7 g/mol. The purity is usually 95%.

5-Fluoronaphthalen-2-ol

In Stock

• CAS RN:
• 741693-88-9

• Formula:
• C10H7FO

• InChI:
• InChI=1S/C10H7FO/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h1-6,12H

• InChIKey:
• KPMLFUQEFMLXQR-UHFFFAOYSA-N

• 5-Fluoronaphthalen-2-ol is a useful research compound. Its molecular formula is C10H7FO and its molecular weight is 162.163. The purity is usually 95%.

4-Nitrophenyl 6-o-(a-D-glucopyranosyl)-b-D-glucopyranoside

In Stock

• CAS RN:
• 335193-88-9

• Formula:
• C₁₈H₂₅NO₁₃

• InChI:
• InChI=1S/C18H25NO13/c20-5-9-11(21)13(23)15(25)17(31-9)29-6-10-12(22)14(24)16(26)18(32-10)30-8-3-1-7(2-4-8)19(27)28/h1-4,9-18,20-26H,5-6H2/t9-,10-,11-,12-,13+,14+,15-,16-,17+,18-/m1/s1

• 4-Nitrophenyl 6-o-(a-D-glucopyranosyl)-b-D-glucopyranoside, also known as 4-Nitrophenyl 6-o-(a-D-glucopyranosyl)-b-D-glucopyranoside, is a useful research compound. Its molecular formula is C₁₈H₂₅NO₁₃ and its molecular weight is 463.39. The purity is usually 95%.

2-Oxo-3-(quinolin-2-yl)propanoic acid

In Stock

• CAS RN:
• 500293-88-9

• Formula:
• C12H9NO3

• InChI:
• InChI=1S/C12H9NO3/c14-11(12(15)16)7-9-6-5-8-3-1-2-4-10(8)13-9/h1-6H,7H2,(H,15,16)

• InChIKey:
• PBCZPMGLYKFSIF-UHFFFAOYSA-N

• 2-Oxo-3-(quinolin-2-yl)propanoic acid, also known as 2-Oxo-3-(quinolin-2-yl)propanoic acid, is a useful research compound. Its molecular formula is C12H9NO3 and its molecular weight is 215.2 g/mol. The purity is usually 95%.

1-(4-(isobutylsulfonyl)piperidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone

In Stock

• CAS RN:
• 1797893-88-9

• Formula:
• C20H28N2O3S

• InChI:
• InChI=1S/C20H28N2O3S/c1-15(2)14-26(24,25)17-8-10-22(11-9-17)20(23)12-16-13-21(3)19-7-5-4-6-18(16)19/h4-7,13,15,17H,8-12,14H2,1-3H3

• InChIKey:
• WTGRQKROWJOMRJ-UHFFFAOYSA-N

• 1-(4-(isobutylsulfonyl)piperidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone is a useful research compound. Its molecular formula is C20H28N2O3S and its molecular weight is 376.52. The purity is usually 95%.

6-Fluoro-2-formyl-3-hydroxybenzoic acid

In Stock

• CAS RN:
• 2138193-88-9

• Formula:
• C8H5FO4

• InChI:
• InChI=1S/C8H5FO4/c9-5-1-2-6(11)4(3-10)7(5)8(12)13/h1-3,11H,(H,12,13)

• InChIKey:
• FLOZRVYJZHJLBZ-UHFFFAOYSA-N

• 6-Fluoro-2-formyl-3-hydroxybenzoic acid is a useful research compound. Its molecular formula is C8H5FO4 and its molecular weight is 184.122. The purity is usually 95%.

1-[2-(3,6-Dihydro-2H-pyridin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione

Usually In Stock

• CAS RN:
• 2379993-88-9

• Formula:
• C11H14N2O3

• InChI:
• InChI=1S/C11H14N2O3/c14-9-4-5-10(15)13(9)8-11(16)12-6-2-1-3-7-12/h1-2H,3-8H2

• InChIKey:
• ADPYAAJMIHBGTL-UHFFFAOYSA-N

• 1-[2-(3,6-Dihydro-2H-pyridin-1-yl)-2-oxoethyl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.244. The purity is usually 95%.

(5R,7S)-N-(1-Cyanocyclopropyl)-1-ethyl-5,7-dimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide

Usually In Stock

• CAS RN:
• 2418593-88-9

• Formula:
• C15H20N4O2

• InChI:
• InChI=1S/C15H20N4O2/c1-4-19-13-10(3)21-9(2)7-11(13)12(18-19)14(20)17-15(8-16)5-6-15/h9-10H,4-7H2,1-3H3,(H,17,20)/t9-,10+/m1/s1

• InChIKey:
• IDLKRQYKBRPSFZ-ZJUUUORDSA-N

• (5R,7S)-N-(1-Cyanocyclopropyl)-1-ethyl-5,7-dimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C15H20N4O2 and its molecular weight is 288.351. The purity is usually 95%.

3-(Perfluoropentyl)propan-1-ol

In Stock

• CAS RN:
• 1404193-88-9

• Formula:
• C8H7F11O

• InChI:
• InChI=1S/C8H7F11O/c9-4(10,2-1-3-20)5(11,12)6(13,14)7(15,16)8(17,18)19/h20H,1-3H2

• InChIKey:
• HANSJPPGCRVCPJ-UHFFFAOYSA-N

• 3-(Perfluoropentyl)propan-1-ol is a useful research compound. Its molecular formula is C8H7F11O and its molecular weight is 328.12 g/mol. The purity is usually 95%.

3-(2,5-Dioxopyrrol-1-yl)piperidine-2,6-dione

In Stock

• CAS RN:
• 1496693-88-9

• Formula:
• C9H8N2O4

• InChI:
• InChI=1S/C9H8N2O4/c12-6-2-1-5(9(15)10-6)11-7(13)3-4-8(11)14/h3-5H,1-2H2,(H,10,12,15)

• InChIKey:
• SCNDLANJPTVECR-UHFFFAOYSA-N

• 3-(2,5-Dioxopyrrol-1-yl)piperidine-2,6-dione is a useful research compound. Its molecular formula is C9H8N2O4 and its molecular weight is 208.173. The purity is usually 95%.